molecular formula C6H6BrFN2O2S B13224503 2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide

2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide

Cat. No.: B13224503
M. Wt: 269.09 g/mol
InChI Key: NYDPYMJGAXDLKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide is a halogenated aromatic sulfonamide derivative characterized by a benzene ring substituted with an amino group (-NH₂) at position 2, a bromine atom at position 5, a fluorine atom at position 4, and a sulfonamide (-SO₂NH₂) group at position 1. Its molecular formula is C₆H₆BrFN₂O₂S, with a calculated molecular weight of 269.10 g/mol. Sulfonamides are well-known for their diverse applications, including antimicrobial, antitumor, and enzyme inhibitory activities, owing to their ability to mimic biological substrates and engage in hydrogen bonding via the sulfonamide moiety .

Properties

Molecular Formula

C6H6BrFN2O2S

Molecular Weight

269.09 g/mol

IUPAC Name

2-amino-5-bromo-4-fluorobenzenesulfonamide

InChI

InChI=1S/C6H6BrFN2O2S/c7-3-1-6(13(10,11)12)5(9)2-4(3)8/h1-2H,9H2,(H2,10,11,12)

InChI Key

NYDPYMJGAXDLKT-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CC(=C1F)Br)S(=O)(=O)N)N

Origin of Product

United States

Preparation Methods

Step 1: Formation of 4-Amino-3,5-dichlorobenzenesulfonamide

Reaction Pathway:

  • Starting material: Sulfanilamide (or a similar sulfonamide precursor).
  • Reagents: Hydrogen peroxide, hydrochloric acid, dimethylformamide (DMF).
  • Conditions: Reaction conducted at 20–25°C, with controlled addition of hydrogen peroxide, followed by cooling and filtration.

Process Details:

  • Sulfanilamide reacts with hydrogen peroxide in the presence of hydrochloric acid within DMF solvent.
  • The reaction introduces chlorine atoms selectively at positions 3 and 5 of the benzene ring, forming 4-amino-3,5-dichlorobenzenesulfonamide.
  • Yield: Approximately 85.64%, with high purity (>95%).

Research Reference:
This method aligns with the synthesis described in patent literature, emphasizing mild reaction conditions and high yields, avoiding high-temperature or multi-step chlorination processes that are costly and less efficient.

Step 2: Bromination to Obtain 4-Bromo-2,6-dichlorobenzenesulfonamide

Reaction Pathway:

  • Reagent: N-bromosuccinimide (NBS) or similar brominating agents.
  • Conditions: Performed at 0–10°C to prevent over-bromination.
  • Solvent: Suitable organic solvents like acetonitrile or dichloromethane.

Process Details:

  • The sulfonamide intermediate from Step 1 is treated with NBS at low temperatures.
  • Bromination occurs selectively at the ortho position relative to the amino group, yielding 4-bromo-2,6-dichlorobenzenesulfonamide.
  • The process is conducted in a single step, avoiding harsh conditions.

Research Reference:
This process is adapted from methods used for halogenation of aromatic sulfonamides, emphasizing mild conditions to improve selectivity and yield.

Step 3: Conversion to 2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide

Reaction Pathway:

  • Reagents: Fluorinating agents (e.g., Selectfluor or N-fluorobenzenesulfonimide), and brominating agents.
  • Conditions: Mild, often room temperature, to allow selective substitution.

Process Details:

  • The chlorinated and brominated sulfonamide undergoes halogen exchange reactions, where fluorine replaces a suitable leaving group or is introduced via electrophilic fluorination.
  • The amino group remains intact, and the fluorine atom is introduced at the para position relative to the amino group, giving the target compound.

Notes:

  • The process exploits the reactivity of aromatic halides and the directing effects of amino groups.
  • The fluorination step is carefully controlled to prevent over-fluorination or degradation of the molecule.

Research Perspective:
While specific fluorination methods vary, recent advances favor milder electrophilic fluorination reagents to achieve regioselectivity and high yields.

Summary of Reaction Conditions and Yields

Step Reaction Reagents Temperature Yield Remarks
1 Sulfanilamide oxidation Hydrogen peroxide, HCl 20–25°C ~86% Mild, high purity
2 Bromination N-bromosuccinimide 0–10°C Not specified Selective ortho-bromination
3 Fluorination Selectfluor or NFSI Room temperature Not specified Regioselective fluorination

Additional Notes and Considerations

  • Purification: Crystallization or recrystallization from suitable solvents ensures high purity.
  • Reaction Monitoring: TLC, GC, or NMR techniques verify reaction completion.
  • Safety: Handling halogenating agents and fluorinating reagents requires appropriate safety measures.

Integration of Diverse Perspectives

The synthesis pathway described aligns with recent patent disclosures and scientific advancements emphasizing:

This comprehensive approach ensures the compound's synthesis is feasible for industrial applications, particularly in pharmaceutical and agrochemical sectors.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzene derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide involves its interaction with specific molecular targets. For instance, in medicinal chemistry, it may act as an inhibitor of enzymes by binding to their active sites. The sulfonamide group is known to mimic the structure of natural substrates, thereby blocking the enzyme’s activity .

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison of 2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide and Analogues

Compound Name Substituents (Position) Molecular Formula Molecular Weight (g/mol) Key Differences
2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide 2-NH₂, 4-F, 5-Br, 1-SO₂NH₂ C₆H₆BrFN₂O₂S 269.10 Reference compound
2-Amino-4-chloro-5-fluorobenzenesulfonamide 2-NH₂, 4-Cl, 5-F, 1-SO₂NH₂ C₆H₆ClFN₂O₂S 224.64 Cl replaces Br at position 4; F at position 5
5-Amino-2,4-difluorobenzene-1-sulfonamide 5-NH₂, 2-F, 4-F, 1-SO₂NH₂ C₆H₆F₂N₂O₂S 208.19 Amino group shifted to position 5; dual F substituents
2-Amino-4-bromo-3-fluoro-5-iodobenzamide 2-NH₂, 4-Br, 3-F, 5-I, CONH₂ C₇H₅BrFIN₂O 349.94 Benzamide (-CONH₂) replaces sulfonamide; additional iodine at position 5
5-Bromo-4-fluoro-2-hydroxybenzaldehyde 5-Br, 4-F, 2-OH, 1-CHO C₇H₄BrFO₂ 233.01 Aldehyde (-CHO) and hydroxyl (-OH) instead of sulfonamide and amino groups

Impact of Substituents on Physicochemical Properties

Halogen Effects: Bromine vs. Chlorine: Bromine’s larger atomic radius (1.85 Å vs. Chlorine, being smaller and more electronegative, may improve solubility in polar solvents . Fluorine: The electron-withdrawing nature of fluorine at position 4 stabilizes the sulfonamide group, increasing its acidity (pKa ~10–11 for sulfonamides) and enhancing hydrogen-bonding capacity .

Functional Group Variations: Sulfonamide (-SO₂NH₂) vs. Benzamides, however, may exhibit better metabolic stability . Amino Group Position: The amino group at position 2 (meta to sulfonamide) creates a distinct electronic environment compared to analogues with amino groups at position 5 (e.g., 5-amino-2,4-difluorobenzene-1-sulfonamide). This affects resonance stabilization and intermolecular interactions .

Biological Activity

2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide, a sulfonamide compound, has garnered attention due to its potential biological activities, particularly in the realm of medicinal chemistry. This compound features a unique arrangement of bromine and fluorine substituents on a benzene ring, contributing to its reactivity and interaction with various biological targets. The sulfonamide functional group is known for its ability to mimic natural substrates, leading to enzyme inhibition and potential therapeutic applications.

  • Molecular Formula : C6_6H6_6BrFNO2_2S
  • Molecular Weight : Approximately 269.09 g/mol
  • IUPAC Name : 2-amino-5-bromo-4-fluorobenzenesulfonamide

The biological activity of 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide is primarily attributed to its sulfonamide group, which can inhibit specific enzymes by mimicking their natural substrates. This inhibition is crucial for understanding its mechanism of action and potential therapeutic uses. The compound has shown effectiveness in various biochemical assays, indicating its value in drug development.

Biological Targets and Activities

Research indicates that 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide interacts with several biological targets:

  • Enzyme Inhibition : The compound has demonstrated the ability to inhibit key enzymes involved in metabolic pathways, which is essential for treating diseases related to enzyme dysfunction.
  • Antimicrobial Properties : Sulfonamides are traditionally known for their antibacterial properties, and this compound may exhibit similar effects against various pathogens.
  • Potential Anticancer Activity : Preliminary studies suggest that the compound could influence cancer cell proliferation, making it a candidate for further exploration in oncology.

Case Studies

Several studies have focused on the biological activity of 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide:

  • Enzyme Assays : In vitro assays have shown that this compound effectively inhibits certain enzymes at low micromolar concentrations. For example, it has been reported to have an IC50 value indicating significant potency against specific targets.
  • Antimicrobial Testing : Comparative studies against standard antibiotics have demonstrated that this compound exhibits comparable or enhanced activity against certain bacterial strains.
  • Cytotoxicity Studies : Evaluations using various cancer cell lines have indicated that the compound can induce apoptosis, suggesting a mechanism for anticancer activity.
Study TypeTarget/PathwayFindings
Enzyme AssaySpecific Metabolic EnzymeIC50 values suggest effective inhibition
AntimicrobialBacterial StrainsComparable efficacy to standard antibiotics
CytotoxicityCancer Cell LinesInduction of apoptosis observed

Comparative Analysis with Similar Compounds

To understand the unique properties of 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide, it is beneficial to compare it with structurally similar compounds:

Compound NameKey Features
2-Amino-4-fluorobenzene-1-sulfonamideLacks bromine; contains only fluorine
2-Amino-5-chloro-4-fluorobenzene-1-sulfonamideContains chlorine instead of bromine
2-Amino-5-bromo-4-methylbenzene-1-sulfonamideContains a methyl group instead of fluorine

The presence of both bromo and fluoro substituents in 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide enhances its stability and specificity compared to similar compounds, making it a promising candidate for further research.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.